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Compound of Interest

Compound Name: Scandium perchlorate

Cat. No.: B084359

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the crystal structure and synthesis of
anhydrous scandium(lll) perchlorate, Sc(ClOa4)s. The information is compiled from available
scientific literature to aid researchers and professionals in understanding the key
characteristics of this compound.

Crystallographic Data

Anhydrous scandium(lll) perchlorate crystallizes in a quadratic system. The established lattice
parameters are summarized in the table below. To date, a full single-crystal X-ray diffraction
study providing atomic coordinates and space group information has not been widely reported
in publicly accessible literature.

Parameter Value Reference
Crystal System Quadratic [1]
a 4.1199(5) A [1]
c 24.5010(5) A [1]

Molecular Structure and Coordination
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Spectroscopic studies, including infrared and Raman spectroscopy, have indicated that the
perchlorate (CIO4~) groups in anhydrous scandium(lll) perchlorate act as bidentate ligands.[1]
This suggests a coordination environment where the scandium(lll) ion is bonded to oxygen
atoms from the perchlorate groups. The molecular structure is reported to be comparable to
that of anhydrous gallium(lIl) perchlorate.[1]

Experimental Protocols

The synthesis of anhydrous scandium(lll) perchlorate has been described by Favier and
Pascal (1991).[1] The following protocol is based on their reported method.

Synthesis of Anhydrous Scandium(lll) Perchlorate

Materials:

o Hydrated scandium(lll) chloride (ScCls-nHz0)
e Dichlorine hexoxide (Cl20s)

Procedure:

o Reaction: Hydrated scandium(lll) chloride is reacted with dichlorine hexoxide. This initial
reaction yields a solvated tris(perchlorato) scandium complex, Sc(ClOa4)3:0.25CI20e.[1]

o Desolvation: The solvated complex is heated to 95°C under dynamic vacuum. This step
removes the dichlorine hexoxide solvate, yielding pure, anhydrous scandium(lll) perchlorate.

[1]

Note: Dichlorine hexoxide is a hazardous and reactive substance and should be handled with
extreme caution by experienced personnel in a suitable fume hood.

Visualizations

Experimental Workflow for the Synthesis of Anhydrous
Sc(ClOa4)s3
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Synthesis Workflow for Anhydrous Scandium(lll) Perchlorate

Start: Hydrated Scandium(lll) Chloride (ScCI3-nH20) Dichlorine Hexoxide (CI206)

< Reaction [>

&ormaﬁon of solvated complex

Intermediate: Sc(ClO4)3-0.25CI206

Removal of CI206

Product: Anhydrous Scandium(lll) Perchlorate (Sc(ClO4)3)

Click to download full resolution via product page

Caption: Synthesis workflow for anhydrous scandium(lll) perchlorate.

Proposed Coordination of Scandium(lil) lon
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Proposed Bidentate Coordination of Perchlorate to Scandium(lll)
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Caption: Bidentate coordination of perchlorate to Scandium(lll).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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